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Compound of Interest

Compound Name: 9-Hydroxymethyl-beta-carboline
CAS No.: 21373-43-3
Cat. No.: B1215269

Get Quote

A Note to the Reader: Initial research for this technical guide on 9-Hydroxymethyl-p-carboline
revealed a significant scarcity of available scientific literature on this specific compound. In
contrast, its close analog, 9-Methyl-3-carboline, is the subject of extensive research. To provide
a comprehensive and well-referenced guide in line with the user's request for an in-depth
technical document, the focus of this guide has been shifted to 9-Methyl-3-carboline. The
principles, experimental workflows, and biological activities discussed herein are representative
of cutting-edge research into substituted B-carbolines and provide a strong framework for
understanding the potential properties of related compounds.

A Comprehensive Technical Guide to 9-Methyl-[3-
carboline: A Promising Neuroactive Agent
Abstract

The B-carboline alkaloids represent a class of heterocyclic compounds with a broad spectrum
of pharmacological activities.[1][2] Among the synthetic derivatives, 9-Methyl-3-carboline (9-
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Me-BC) has emerged as a compound of significant interest to the scientific community,
particularly in the field of neuroscience.[3][4] This technical guide provides a detailed
exploration of the chemical structure, physicochemical properties, and biological activities of 9-
Methyl-B-carboline. We will delve into its multifaceted neuropharmacological profile, including
its neuroprotective, neurorestorative, and anti-inflammatory effects.[4][5] Furthermore, this
guide will elucidate the underlying mechanisms of action, with a focus on its role as a
monoamine oxidase inhibitor and its influence on crucial signaling pathways.[6][7] Detailed
experimental protocols for the synthesis and biological evaluation of 9-Me-BC are also
presented to provide researchers, scientists, and drug development professionals with a
comprehensive resource for their investigations into this promising therapeutic candidate.

Introduction: The Therapeutic Potential of 3-
Carbolines

B-carbolines are a diverse family of naturally occurring and synthetic indole alkaloids built upon
the 9H-pyrido[3,4-blindole skeleton.[1][2] These compounds are known to interact with a variety
of biological targets, leading to a wide array of pharmacological effects, including antitumor,
antiviral, and neuropharmacological properties.[1][8] The substitution pattern on the -carboline
core profoundly influences the biological activity of these molecules.[9]

9-Methyl-B-carboline, a methylated derivative of 3-carboline (norharmane), has garnered
considerable attention for its potential therapeutic applications in neurodegenerative disorders
such as Parkinson's disease.[3][6] Unlike many other (3-carbolines that exhibit neurotoxic
properties, 9-Me-BC has demonstrated a unique profile of neuroprotective and regenerative
effects on dopaminergic neurons.[4] This guide aims to provide a thorough understanding of
the chemical and biological properties of 9-Me-BC, offering valuable insights for its potential
development as a novel therapeutic agent.

Chemical Structure and Physicochemical Properties

9-Methyl-B-carboline is a heterocyclic amine with the molecular formula C12H10NZ2.[6] Its
structure consists of a tricyclic system where a pyridine ring is fused to an indole backbone,
with a methyl group substituted at the 9-position of the indole nitrogen.[3]

Physicochemical Data Summary
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Property Value Source
Molecular Formula C12H10N2 [6][10]
Molecular Weight 182.22 g/mol [10][11]
CAS Number 2521-07-5 [6][10]
Appearance White, off-white, or tan powder  [6]

UV max 361 nm (in Cyclohexane) [11][12]

Synthesis of 9-Methyl-B-carboline

A common method for the synthesis of 9-Methyl-B-carboline is the Eschweiler-Clarke reaction
performed on the freebase B-carboline (norharmane).[6][10][12] This reaction involves the
methylation of the primary amine (the indole nitrogen of norharmane) using a mixture of formic
acid and formaldehyde.

Pictet-Spengler Reaction for B-Carboline Core Synthesis

The precursor, norharmane, can be synthesized via the Pictet-Spengler reaction, which is
analogous to its biosynthesis.[13] This involves the condensation of an arylethylamine, such as
tryptamine, with an aldehyde in the presence of an acid catalyst, followed by oxidation to form
the aromatic 3-carboline ring system.[13][14]

Biological Activities and Mechanism of Action

9-Methyl-B-carboline exhibits a remarkable range of biological activities, primarily centered on
the central nervous system. Its neuroprotective and neuro-regenerative properties make it a
compelling candidate for the treatment of neurodegenerative diseases.[4]

Neuroprotective and Neuro-regenerative Effects

o Stimulation of Dopaminergic Neurons: In vitro studies have shown that 9-Me-BC increases
the expression of tyrosine hydroxylase, a key enzyme in dopamine synthesis, and promotes
the growth of dopaminergic neurons.[3][6]
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» Increased Neurotrophic Factor Expression: 9-Me-BC has been found to stimulate the gene
expression of several neurotrophic factors in astrocytes, including brain-derived neurotrophic
factor (BDNF), artemin (Artn), and transforming growth-beta 2 (Tgfb2).[3][7] These factors
are crucial for the survival and growth of neurons.

o Protection Against Neurotoxins: The compound has been shown to protect dopaminergic
neurons from toxins like lipopolysaccharide and rotenone.[4]

Anti-inflammatory Properties

9-Me-BC demonstrates significant anti-inflammatory effects by inhibiting the proliferation of
microglia, the primary immune cells of the central nervous system.[4][15] It also reduces the
expression of pro-inflammatory cytokines.[3][4]

Mechanism of Action: A Multi-target Approach

The diverse biological effects of 9-Methyl-B-carboline are attributed to its ability to interact with
multiple molecular targets.

e Monoamine Oxidase (MAO) Inhibition: 9-Me-BC is a potent inhibitor of monoamine oxidase A
(MAO-A) and a weaker inhibitor of monoamine oxidase B (MAO-B), with IC50 values of 1 uM
and 15.5 uM, respectively.[6][7] By inhibiting MAO-A, 9-Me-BC can increase the levels of
monoamine neurotransmitters like dopamine and serotonin in the brain.[3][7]

o PI3K/Akt Signaling Pathway: The neurotrophic effects of 9-Me-BC are mediated, at least in
part, through the phosphatidylinositol 3-kinase (PI13K)/Akt signaling pathway.[3][7] Inhibition
of this pathway has been shown to block the neurostimulative properties of 9-Me-BC.[6]

Signaling pathway of 9-Methyl-B-carboline in astrocytes.

Extracellular Astrocyte Dopaminergic Neuron

9-Me-BC ake rganic Cation vates A bl |ncreased Gene Expression jeurotrophic Factors Neuroprotection &
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Signaling pathway of 9-Methyl-3-carboline in astrocytes.

Experimental Protocols
Monoamine Oxidase (MAO) Inhibition Assay

This protocol outlines a general procedure to determine the inhibitory activity of 9-Methyl-3-
carboline on MAO-A and MAO-B.

Materials:

Recombinant human MAO-A and MAO-B enzymes
o Kynuramine (substrate for MAO-A)

e Benzylamine (substrate for MAO-B)

e 9-Methyl--carboline (test compound)

e Clorgyline (positive control for MAO-A)

o Pargyline (positive control for MAO-B)

o Potassium phosphate buffer (pH 7.4)

e 96-well microplate reader (fluorescence)

Procedure:

Prepare serial dilutions of 9-Methyl-3-carboline in the appropriate buffer.

In a 96-well plate, add the enzyme (MAO-A or MAO-B) and the test compound or positive

control.

Pre-incubate the mixture at 37°C for 15 minutes.

Initiate the reaction by adding the substrate (kynuramine for MAO-A or a suitable substrate
for MAO-B with a coupled detection system).
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Incubate at 37°C for a defined period (e.g., 30 minutes).
Stop the reaction (e.g., by adding a strong base).

Measure the product formation using a microplate reader (for kynuramine, the product 4-
hydroxyquinoline is fluorescent).

Calculate the percentage of inhibition for each concentration of 9-Me-BC and determine the
IC50 value.
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Workflow for MAO Inhibition Assay.
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Workflow for MAO Inhibition Assay.
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Conclusion and Future Directions

9-Methyl-B-carboline is a synthetic [3-carboline derivative with a compelling and multifaceted
pharmacological profile. Its ability to stimulate, protect, and regenerate dopaminergic neurons,
coupled with its anti-inflammatory properties, positions it as a promising candidate for the
development of novel therapeutics for neurodegenerative diseases, particularly Parkinson's
disease.[3][4] The inhibition of MAO-A and the activation of the PI3K/Akt signaling pathway are
key mechanisms underlying its beneficial effects.[6][7]

Future research should focus on in vivo studies to further validate the therapeutic efficacy and
safety of 9-Me-BC in animal models of neurodegeneration. Further elucidation of its molecular
targets and downstream signaling pathways will provide a more complete understanding of its
mechanism of action and may reveal additional therapeutic applications. The development of
more efficient and scalable synthetic routes will also be crucial for its translation from the
laboratory to the clinic.
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hydroxymethyl-carboline-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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